3-chloro-4-hydroxy-5-methylbenzenesulfonyl Chloride

• Molecular Formula: C7H6Cl2O3S
• Molecular Weight: 241.09 g/mol
• IUPAC Name: 3-chloro-4-hydroxy-5-methylbenzenesulfonyl chloride
• InChI: InChI=1S/C7H6Cl2O3S/c1-4-2-5(13(9,11)12)3-6(8)7(4)10/h2-3,10H,1H3
• InChI Key: LTUNYPYYMPCATD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1O)Cl)S(=O)(=O)Cl

Description

3-chloro-4-hydroxy-5-methylbenzenesulfonyl Chloride is a useful research compound. Its molecular formula is C7H6Cl2O3S and its molecular weight is 241.09 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of chlorosulfonic acid (1.22 g, 10.5 mmol) dissolved in 10 mL of dichloromethane was added 2-chloro-5-methylphenol (1.0 g, 7.0 mmol) dropwise. After 10 minutes, the reaction was quenched by pouring it into ice water. The reaction was extracted with dichloromethane, washed with brine, dried over MgSO4, filtered, and concentrated to give 190 mg (11.3%) of the title compound.